Cas no 1261495-34-4 (3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261495-34-4
• MF: C₁₃H₃F₈NO₂
• MW: 357.155651330948
• CID: 4997214
• Update Time: 2025-10-17

3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H3F8NO2/c14-8-6(9(15)11(17)12(18)10(8)16)4-2-1-3-5(22(23)24)7(4)13(19,20)21/h1-3H
• InChI Key： NNYKXIFDFXJVHG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC=C(C=1C(F)(F)F)[N+](=O)[O-])F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 454
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8

Additional information on 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl

Introduction to 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261495-34-4)

3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261495-34-4) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex aromatic core and the presence of multiple fluorine atoms and a nitro group, which confer it with distinct chemical and physical properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, applications, and recent research developments.

The molecular formula of 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl is C₁₃H₃F₈N₂O₂, and its molecular weight is approximately 387.15 g/mol. The compound's structure consists of a biphenyl core with extensive fluorination on one ring and a nitro group on the other. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications in materials science and pharmaceutical development.

In terms of synthesis, 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl can be prepared through a series of well-defined chemical reactions. One common approach involves the coupling of 2,3,4,5,6-pentafluorophenylboronic acid with 3-nitro-2-trifluoromethylphenyl bromide using palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

The physical properties of 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl are notable for its high thermal stability and low reactivity under standard conditions. These properties make it an excellent candidate for use in high-performance materials and coatings where resistance to harsh environments is crucial. Additionally, the compound's solubility in various organic solvents allows for easy handling and processing in laboratory and industrial settings.

In the realm of pharmaceutical research, 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl has shown promise as a potential lead compound for drug development. Recent studies have focused on its ability to modulate specific biological pathways and its potential as an inhibitor of certain enzymes involved in disease processes. For instance, research has demonstrated that the compound can effectively inhibit the activity of protein kinases involved in cancer cell proliferation and metastasis. These findings have opened new avenues for exploring its therapeutic potential in oncology.

Beyond its direct applications in drug development, 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl has also been investigated for its use as a building block in the synthesis of more complex molecules. Its unique electronic properties make it an ideal starting material for constructing advanced materials with tailored functionalities. For example, it has been used to synthesize polymers with enhanced mechanical strength and thermal stability, which have applications in aerospace engineering and electronics.

The environmental impact of 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl is another important consideration in its development and use. Recent studies have focused on assessing its biodegradability and potential ecological effects. Preliminary results suggest that the compound is relatively stable under environmental conditions but does not accumulate significantly in biological systems. This information is crucial for ensuring its safe use in various applications while minimizing potential environmental risks.

In conclusion, 3'-Nitro-2,3,4,5,6-Pentafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261495-34-4) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for further investigation and development across multiple industries. As research continues to advance our understanding of this compound's capabilities and limitations, it is likely to play an increasingly important role in the development of innovative materials and therapeutic agents.